Cas no 42438-90-4 (L-1,2,3,4-Tetrahydronorharman-3-carboxylic Acid)

L-1,2,3,4-Tetrahydronorharman-3-carboxylic Acid is a chiral tetrahydro-β-carboline derivative with significant relevance in organic synthesis and medicinal chemistry. Its rigid polycyclic framework and carboxylic acid functionality make it a versatile intermediate for constructing complex alkaloids and bioactive compounds. The L-configuration ensures stereochemical precision, which is critical for applications in asymmetric synthesis and drug development. This compound exhibits high purity and stability, facilitating its use in rigorous research settings. Its structural features also make it a valuable scaffold for studying neurotransmitter analogs and enzyme inhibitors. Suitable for controlled reactions, it offers researchers a reliable building block for advanced chemical explorations.

L-1,2,3,4-Tetrahydronorharman-3-carboxylic Acid structure

42438-90-4 structure

Product Name:L-1,2,3,4-Tetrahydronorharman-3-carboxylic Acid

CAS No:42438-90-4

MF:C₁₂H₁₂N₂O₂

MW:216.235882759094

MDL:MFCD00204332

CID:328750

PubChem ID:449440

Update Time:2025-06-07

L-1,2,3,4-Tetrahydronorharman-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrido[3,4-b]indole-3-carboxylicacid, 2,3,4,9-tetrahydro-, (3S)-
- (3S)-2,3,4,9-Tetrahydro-1H-beta-carboline-3-carboxylic acid
- (S)-2,3,4,9-Tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylic acid
- H-Tpi-OH
- L-1,2,3,4-Tetrahydronorharman-3-carboxylic acid
- L-1,2,3,4-tetrahydronorharmane-3-carboxylic acid
- L-1,2,3,4-Tetrahydro-β-carbolin-3-carboxylic acid
- (3S)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylic acid
- Lycoperodine-1
- Z1508915935
- EN300-312396
- H-Tpi-OH;L-1,2,3,4-Tetrahydro--carboline-3-carboxylic acid;L-Tryptoline-3-carboxylic acid;L-1,2,3,4-Tetrahydro-9H-pyrido[3,4-b]indole-3-carboxylic acid
- Q27466042
- (S)-2,3,4,9-TETRAHYDRO-1H-PYRIDO[3,4-B]INDOLE-3-CARBOXYLICACID
- (-)-(3s)-1,2,3,4-tetrahydro-beta-carboline-3-carboxylic acid
- CHEMBL155546
- CS-0082781
- (S)-1,2,3,4-Tetrahydronorharmane-3-carboxylic acid
- 3S_2349_Tetrahydro_1h_pyrido_34b_indole_carboxylic_acid
- DTXSID40962491
- AC-25326
- AKOS004907297
- CYCLOMETHYLTRYPTOPHAN
- (3S)-1,2,3,4-tetrahydro-beta-carboline-3-carboxylic acid
- FSNCEEGOMTYXKY-JTQLQIEISA-N
- TNCA, >=98% (HPLC)
- (3S)-1H,2H,3H,4H,9H-pyrido[3,4-b]indole-3-carboxylic acid
- SCHEMBL416557
- AKOS015856022
- MFCD00272641
- PS-12531
- (S)-(-)-2,3,4,9-tetrahydro-1H-pyrido(3,4-B)indole-3-carboxylic
- 42438-90-4
- A15567
- (3S)-1,2,3,4-tetrahydro-9H-pyrido[3,4-b]indole-3-carboxylic acid
- BIDD:GT0550
- 3-Carboxy-1,2,3,4-tetrahydro-2-carboline
- 1,2,3,4-Tetrahydro-beta-carboline-3-carboxylic acid
- 3-Carboxy-1,2,3,4-tetrahydro-beta-carboline
- Lycoperodine 1
- CCRIS 6486
- 129848-94-8
- 6052-68-2
- (-)-3-Carboxy-1,2,3,4-tetrahydro-beta-carboline
- NSC 96912
- HY-121584
- L-1,2,3,4-Tetrahydronorharman-3-carboxylic Acid
- MDL： MFCD00204332
- Inchi： 1S/C12H12N2O2/c15-12(16)10-5-8-7-3-1-2-4-9(7)14-11(8)6-13-10/h1-4,10,13-14H,5-6H2,(H,15,16)/t10-/m0/s1
- InChI Key： FSNCEEGOMTYXKY-JTQLQIEISA-N
- SMILES： OC([C@@H]1CC2C3C=CC=CC=3NC=2CN1)=O

Computed Properties

Exact Mass: 216.09000
Monoisotopic Mass: 216.09
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 295
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: -1.2
Topological Polar Surface Area: 65.1A^2

Experimental Properties

Color/Form: Not determined
Density: 1.4±0.1 g/cm3
Melting Point: 289 °C (dec.)(lit.)
Boiling Point: 485.0±45.0 °C at 760 mmHg
Flash Point: 247.1±28.7 °C
Refractive Index: 1.692
Solubility: soluble1.5mg/mL, clear (Solvent: 0.1N HCl:DMSO (1:1); warmed)
PSA: 65.12000
LogP: 1.59560
Optical Activity: [α]/D -57 to -67°, c = 1 (in MeOH:1N HCl (1:1))
Solubility: Not determined
Vapor Pressure: 0.0±1.3 mmHg at 25°C

L-1,2,3,4-Tetrahydronorharman-3-carboxylic Acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26-S36
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：−20°C
Risk Phrases：R36/37/38

L-1,2,3,4-Tetrahydronorharman-3-carboxylic Acid Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

L-1,2,3,4-Tetrahydronorharman-3-carboxylic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	S916969-250mg	(S)-2,3,4,9-Tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylic acid	42438-90-4	≥98% (HPLC)	250mg	￥288.00	2022-09-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	S916969-1g	(S)-2,3,4,9-Tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylic acid	42438-90-4	≥98% (HPLC)	1g	￥864.00	2022-09-28
abcr	AB165764-1 g	L-1,2,3,4-Tetrahydronorharman-3-carboxylic acid; .	42438-90-4		1 g	€97.90	2023-07-20
abcr	AB165764-5 g	L-1,2,3,4-Tetrahydronorharman-3-carboxylic acid; .	42438-90-4		5 g	€220.60	2023-07-20
abcr	AB165764-25 g	L-1,2,3,4-Tetrahydronorharman-3-carboxylic acid; .	42438-90-4		25 g	€646.10	2023-07-20
SHANG HAI XIAN DING Biotechnology Co., Ltd.	064106-500mg	L-1,2,3,4-Tetrahydronorharman-3-carboxylic Acid	42438-90-4		500mg	5119.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GE397-200mg	L-1,2,3,4-Tetrahydronorharman-3-carboxylic Acid	42438-90-4	98%	200mg	178.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GE397-50mg	L-1,2,3,4-Tetrahydronorharman-3-carboxylic Acid	42438-90-4	98%	50mg	76.0CNY	2021-07-13
TRC	T795458-100mg	L-1,2,3,4-Tetrahydronorharman-3-carboxylic Acid	42438-90-4		100mg	$87.00	2023-05-17
TRC	T795458-200mg	L-1,2,3,4-Tetrahydronorharman-3-carboxylic Acid	42438-90-4		200mg	$ 165.00	2022-06-02

L-1,2,3,4-Tetrahydronorharman-3-carboxylic Acid Suppliers

Amadis Chemical Company Limited

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(CAS:42438-90-4)L-1,2,3,4-Tetrahydronorharman-3-carboxylic Acid

Order Number:A15567

Stock Status:in Stock

Quantity:5.0g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:00

Price ($):218.0

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L-1,2,3,4-Tetrahydronorharman-3-carboxylic Acid Related Literature

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2. Simple indole alkaloids and those with a nonrearranged monoterpenoid unit

Tomomi Kawasaki,Kazuhiro Higuchi Nat. Prod. Rep. 2005 22 761
3. Recent progress in advanced electrode materials, separators and electrolytes for lithium batteries

Hailin Zhang,Hongbin Zhao,Muhammad Arif Khan,Wenwen Zou,Jiaqiang Xu,Lei Zhang,Jiujun Zhang J. Mater. Chem. A 2018 6 20564
4. Framework-structured weak ferromagnets

Dan-Feng Weng,Zhe-Ming Wang,Song Gao Chem. Soc. Rev. 2011 40 3157
5. Framework-structured weak ferromagnets

Dan-Feng Weng,Zhe-Ming Wang,Song Gao Chem. Soc. Rev. 2011 40 3157

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